![molecular formula C7H7F2NO B1490669 1-(3,5-Difluoropyridin-2-yl)ethanol CAS No. 1075756-92-1](/img/structure/B1490669.png)
1-(3,5-Difluoropyridin-2-yl)ethanol
Overview
Description
“1-(3,5-Difluoropyridin-2-yl)ethanol” is a chemical compound with the molecular formula C7H7F2NO . It has a molecular weight of 159.14 g/mol . This compound is not intended for human or veterinary use but is used for research purposes.
Molecular Structure Analysis
The InChI code for “1-(3,5-Difluoropyridin-2-yl)ethanol” is 1S/C7H7F2NO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-4,11H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“1-(3,5-Difluoropyridin-2-yl)ethanol” is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
1. Polymer Chemistry and Protecting Groups
2-(Pyridin-2-yl)ethanol has been identified as an effective protecting group for methacrylic acid (MAA). Its selective removal post-polymerization can be achieved chemically under alkaline conditions or thermally at or above 110 °C. Its stability under acidic conditions and resistance to catalytic hydrogenolysis make it a valuable entity in polymer chemistry. The compound's commercial availability and relatively low cost are anticipated to promote its extensive use within the polymer community (Elladiou & Patrickios, 2012).
2. Chiral Intermediate Synthesis
(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, an essential chiral intermediate for Ticagrelor production (a medication for acute coronary syndromes), has been prepared using a ketoreductase (KRED) KR-01. This biocatalytic process is noted for its high conversion rate, excellent enantiomeric excess, and high space–time yield, marking its potential for significant industrial applications (Guo et al., 2017).
3. Medicinal Chemistry and Enzymatic Synthesis
Enantiomerically pure (R)-2-chloro-1-(pyridin-3-yl)ethanol has been synthesized through kinetic resolution, using Candida antarctica SP435-L lipase. It's further converted to (R)-1-(pyridin-3-yl)-2-aminoethanol, a significant component of beta3-adrenergic receptor ligands, demonstrating the compound's relevance in medicinal chemistry and enzymatic synthesis (Perrone et al., 2006).
4. pKa Determination and Biological Media pH Measurement
A series of trifluoromethylazoles, including 2-(3-trifluoromethyl-1H-pyrazol-4-yl)ethanol, have been synthesized and studied using 19F NMR spectroscopy. The determination of pKa values and identification of compounds suitable for measuring pH in biological media by 19F NMR spectroscopy highlight the compound's utility in chemical analysis and potential biomedical applications (Jones et al., 1996).
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The associated hazard statements are H302, H315, H319, and H335, which correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-(3,5-difluoropyridin-2-yl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F2NO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-4,11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMGPUCUNYDZMBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=N1)F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901275823 | |
Record name | 3,5-Difluoro-α-methyl-2-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901275823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,5-Difluoropyridin-2-yl)ethanol | |
CAS RN |
1075756-92-1 | |
Record name | 3,5-Difluoro-α-methyl-2-pyridinemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1075756-92-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Difluoro-α-methyl-2-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901275823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.